Cas no 73046-40-9 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(2-hydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(2-hydroxyphenyl)-
• CAS No: 73046-40-9
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• MDL: MFCD00064915
• CID: 564482
• PubChem ID: 5322064
• Update Time: 2025-11-01

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(2-hydroxyphenyl)-
• 5,7,2'-TRIHYDROXYFLAVONE
• 5,7-dihydroxy-2-(2-hydroxyphenyl)chromen-4-one
• a5,7,2'-Trihydroxyflavone
• 2',5,7-Trihydroxy-flavon
• 2',5,7-trihydroxyflavone
• 5,7,2'-Trihydroxyflavon
• MFCD00064915
• NCGC00142442-01
• 73046-40-9
• CHEMBL242385
• LMPK12110125
• FT-0641442
• BP-10213
• MB00514
• 5,7-Dihydroxy-2-(2-hydroxyphenyl)-4H-1-benzopyran-4-one
• NCGC00017193-01
• NS00116327
• BDBM50312646
• TNP00057
• AKOS024282397
• SCHEMBL3708991
• 2'-Hydroxychrysin
• NCGC00017193-02
• DTXSID10223324
• OFYPDAKTVZXXPC-UHFFFAOYSA-N
• 5,7-dihydroxy-2-(2-hydroxyphenyl)-4H-chromen-4-one
• 5,7,2''-Trihydroxyflavone
• CHEBI:196248
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)-

• MDL： MFCD00064915
• Inchi： 1S/C15H10O5/c16-8-5-11(18)15-12(19)7-13(20-14(15)6-8)9-3-1-2-4-10(9)17/h1-7,16-18H
• InChI Key： OFYPDAKTVZXXPC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 270.05300
• Monoisotopic Mass: 270.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.548
• Boiling Point: 537.4°C at 760 mmHg
• Flash Point: 209.7°C
• Refractive Index: 1.732
• PSA: 90.90000
• LogP: 2.57680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(2-hydroxyphenyl)-

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)- (CAS No. 73046-40-9): An Overview of Its Chemical and Biological Significance

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)- (CAS No. 73046-40-9) is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound, also known as 5,7-dihydroxyflavone or chrysin, is a natural flavonoid found in various plants, including honeycomb and propolis. Its chemical structure consists of a benzopyran core with hydroxyl groups at the 5 and 7 positions and a substituted phenyl ring at the 2 position.

The chemical structure of 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)- is characterized by its aromatic ring system and multiple hydroxyl groups. The presence of these functional groups contributes to its diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The compound's ability to interact with various biological targets makes it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential therapeutic applications of 5,7-dihydroxyflavone. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These properties make it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant effects, chrysin has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This ability to modulate inflammatory responses suggests potential applications in the management of chronic inflammatory diseases like arthritis and inflammatory bowel disease.

The anti-cancer potential of 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)- has also been explored in various preclinical studies. Research published in *Cancer Letters* has shown that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the Akt/mTOR pathway and downregulate the expression of anti-apoptotic proteins such as Bcl-2.

Beyond its direct biological activities, chrysin has been studied for its ability to enhance the bioavailability and efficacy of other therapeutic agents. For example, a study in *Pharmaceutical Research* demonstrated that co-administration of 5,7-dihydroxyflavone with certain chemotherapy drugs can improve their therapeutic index by reducing toxicity and increasing target specificity. This synergistic effect highlights the potential of chrysin as an adjuvant in cancer therapy.

The safety profile of 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)- is another important aspect that has been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetics and long-term safety in humans.

In conclusion, 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(2-hydroxyphenyl)- (CAS No. 73046-40-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more studies continue to uncover its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of medical science.